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Compound of Interest |

Compound Name: Trifloxystrobin acid
CAS No.: 252913-85-2
Cat. No.: B3333937

Get Quote

\ J

As a Senior Application Scientist overseeing chemical safety and laboratory operations,
managing the lifecycle of agricultural and pharmaceutical compounds requires more than just
following a safety sheet—it demands an understanding of the chemical’'s mechanistic behavior
in the environment.

Trifloxystrobin acid (CGA 321113) is the primary, biologically inactive metabolite of the
strobilurin fungicide trifloxystrobin[1]. While it lacks the fungicidal efficacy of its parent
compound, it is highly persistent in soil and exhibits severe chronic toxicity to aquatic
ecosystems|[2]. Because of its environmental stability and potential for bioaccumulation,
laboratory disposal and spill management of this compound must be executed with strict
adherence to EPA and international hazardous waste protocols[3].

The following guide provides self-validating, step-by-step operational plans for the containment,
segregation, and disposal of Trifloxystrobin acid.

Physicochemical Profile & Hazard Causality

To design an effective disposal protocol, we must first understand the physicochemical
properties driving the hazard. Trifloxystrobin acid is a stable, white odorless solid[4]. Its low
water solubility and high partition coefficient (Log Kow) mean that if it enters municipal
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wastewater systems, it will not readily dissolve or degrade, but rather partition into organic
matter and bioaccumulate[4]. Consequently, it is strictly regulated under UN3077 for transport

and disposal[5].

Table 1: Quantitative Hazard and Physicochemical Data

Property | Classification

Value / Designation

Operational Implication

Chemical Name

Trifloxystrobin Acid (CGA
321113)

Primary metabolite; requires
specific LC-MS/MS tracking in

environmental assays.

CAS Registry Number

252913-85-2

Use for accurate waste

manifesting.

Water Solubility

~0.610 mg/L at 25 °C (Parent)

Do not use water as a primary
spill cleanup solvent; it creates

unmanageable slurries.

Log Kow (Partition Coefficient)

4.5 at 25 °C (Parent)

Highly lipophilic; readily
bioaccumulates in aquatic

organisms.

Hazard Classification

Chronic Aquatic Toxicity
(Category 1)

Never flush down laboratory

drains. Must be incinerated.

Transport Designation

UN3077, Class 9, Packing
Group llI

Requires specialized labeling
and secondary containment for

transport.

Immediate Spill Response and Containment

Protocol

When a solid spill of Trifloxystrobin acid occurs, the primary operational threat is

aerosolization. Creating dust can lead to inhalation exposure and widespread contamination of

laboratory surfaces, compromising subsequent highly sensitive analytical assays (e.qg.,

QUEChERS LC-MS/MS)[6].
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Spill Detected
(Trifloxystrobin Acid)

1. Don PPE
(EN374 Gloves, Goggles)

2. Containment
(Prevent Drain Access)

3. Dry Collection
(Sweep/Shovel, No Dust)

4. Secure in Closed
Waste Container

5. Transfer to Approved
Waste Facility

Click to download full resolution via product page

Workflow for immediate spill containment of Trifloxystrobin acid.

Step-by-Step Spill Methodology:
« |solation & PPE: Immediately restrict access to the spill zone. Don 5, a lab coat, and safety

goggles with side shields[5].

o Causality: While not highly acutely toxic to mammals, it is a Category 1 skin sensitizer;
preventing dermal contact is paramount[5].

e Source Containment: Place physical barriers (e.g., spill socks) around any nearby laboratory
sinks or floor drains.

o Causality: Prevents accidental introduction into municipal water systems, mitigating severe
aquatic toxicity risks[5].
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e Dry Mechanical Collection: Using a dedicated anti-static brush and dustpan, carefully sweep
up the solid material. Do not use compressed air or water.

o Causality: Anti-static tools prevent the powder from clinging to surfaces or aerosolizing.
Avoiding water prevents the formation of a highly concentrated, toxic aqueous runoff.

» Residue Decontamination: Once the bulk powder is removed, wipe the affected surface with
a cloth dampened with a compatible organic solvent (e.g., methanol), followed by a mild
detergent and water wash.

o System Validation (Self-Check): Perform a secondary wipe using a clean, dark-colored
microfiber cloth. Inspect the cloth under bright light; the absence of white particulate transfer
confirms successful primary decontamination. Log the spill in the laboratory incident registry.

Routine Laboratory Waste Management Protocol

For laboratories conducting metabolic assays, soil dissipation studies, or residue testing,
routine waste generation of CGA 321113 must be managed through a strict segregation
pipeline to comply with .
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Routine laboratory waste segregation and disposal pathway.

Step-by-Step Disposal Methodology:

o State-Based Segregation: Strictly separate solid waste (e.g., raw powder, contaminated
pipette tips, PPE) from liquid waste (e.g., HPLC mobile phase effluents containing the
metabolite).

o Causality: Segregation prevents heterogeneous matrix formation. Mixed waste streams
complicate commercial incineration processes and drastically increase institutional
disposal costs.

e Primary Containment: Store solid waste in high-density polyethylene (HDPE) wide-mouth
jars. Store liquid waste in chemically compatible, shatter-resistant carboys.
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o Causality: Trifloxystrobin acid is stable under normal conditions, but ensuring robust
primary containment prevents accidental breaches during transit[5].

e Regulatory Labeling: Affix hazardous waste labels immediately upon the first drop/particle of
waste entering the container. The label must explicitly state: "UN3077, Environmentally
hazardous substance, solid, n.o.s. ((E,E)-Trifloxystrobin acid), Class 9, PG III"[5].

e Secondary Containment & Storage: Place all sealed primary containers into secondary
containment bins (capable of holding 110% of the largest container's volume) in a cool, dry,
well-ventilated chemical storage room.

o System Validation (Self-Check): Conduct a weekly visual audit of the secondary containment
bins. A completely dry, intact bin validates the integrity of the primary containment. Any
chemical odor or liquid presence triggers an immediate repackaging protocol.

o Contractor Handoff: Transfer the waste to a licensed EPA/RCRA hazardous waste disposal
contractor for high-temperature incineration. Ensure the chain-of-custody manifest is signed
and archived for a minimum of three years.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://apps.who.int/pesticide-residues-jmpr-database/Document/169
https://www.researchgate.net/publication/330995790_Azadirachtin_and_trifloxystrobin_had_no_inhibitory_effects_on_key_soil_microbial_functions_even_at_high_dose_rates
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0709-0004/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifloxystrobin
https://static.cymitquimica.com/products/TR/pdf/sds-T138185.pdf
https://ouci.dntb.gov.ua/en/works/lDgmEkM4/
https://ouci.dntb.gov.ua/en/works/lDgmEkM4/
https://www.benchchem.com/product/b3333937/docs#trifloxystrobin-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3333937/docs#trifloxystrobin-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3333937/docs#trifloxystrobin-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3333937/docs#trifloxystrobin-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3333937?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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